Cyclopentadienylium

• Molecular Formula: C5H5+
• Molecular Weight: 65.09 g/mol
• IUPAC Name: cyclopenta-1,3-diene
• InChI: InChI=1S/C5H5/c1-2-4-5-3-1/h1-5H/q+1
• InChI Key: VOYNOJWTOMQQAS-UHFFFAOYSA-N
• SMILES: C1=C[CH+]C=C1

Description

Cyclopentadienylium is an organic cation obtained by abstraction of a hydride (H(-)) from the methylene group of cyclopentadiene. It derives from a hydride of a cyclopentadiene.

Scientific Research Applications

• Asymmetric Catalysis : Chiral derivatives of cyclopentadienylium are significant in asymmetric catalysis. They have been shown to be effective in catalytic enantioselective reactions, contributing to the development of new ligand families and complexation chemistry (Newton, Kossler, & Cramer, 2016).

• Oxidation Chemistry : The cyclopentadienyl radical, derived from cyclopentadienylium, plays a critical role in the oxidation chemistry of aromatic fuel components. This has implications for combustion applications and has led to a deeper understanding of thermochemical data and reaction rate parameters in such systems (Robinson & Lindstedt, 2011).

• Organometallic Chemistry : Cyclopentadienylium is used in the synthesis of various organometallic complexes, like chromium-catalyzed radical cyclization of bromo and chloro acetals, highlighting its role in creating innovative catalytic systems (MacLeod, Patrick, & Smith, 2010).

• Polymerization Catalysts : Functionalized cyclopentadienyl ligands are used in the formation of half-sandwich compounds for polymerization of ethylene, showing the versatility of cyclopentadienylium in creating stable and effective catalysts for industrial applications (Enders, Fernandez, Ludwig, & Pritzkow, 2001).

• Alkylation of Ketones : Cyclopentadienone iron dicarbonyl complexes have been applied in the alkylation of ketones, demonstrating the broad applicability of cyclopentadienylium derivatives under mild conditions (Seck et al., 2017).

• Perfluoroaryl-Substituted Complexes : Perfluoroaryl-substituted cyclopentadienyl complexes have been synthesized and used as ligands for transition metals, indicating the influence of cyclopentadienylium derivatives on the structure and reactivity of metal fragments (Deck, 2006).

• Organoactinide Chemistry : Cyclopentadienylium complexes serve as examples in organometallic and coordination chemistry of actinides, particularly in the activation of small molecules and synthesis of reactive complexes (Ephritikhine, 2013).

• Alkaline-Earth Metal Chemistry : Cyclopentadienylium derivatives of alkaline-earth metals reflect developments in organometallic and materials synthesis, offering insights into metal-ring bonding energetics (Hanusa, 2002).